Cas no 54688-95-8 (2-cyano-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 54688-95-8
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• MDL: MFCD00121423
• CID: 3063967
• PubChem ID: 730849
• Update Time: 2025-10-23

2-cyano-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-3-(thiophen-2-yl)prop-2-enamide
• 2-cyano-3-(thiophen-2-yl)prop-2-enamide
• MFCD00245347
• Z44298542
• (Z)-2-cyano-3-thiophen-2-ylprop-2-enamide
• (Z)-2-CYANO-3-(2-THIENYL)-2-PROPENAMIDE
• 2-Nitrilo-3-(2-thienyl)prop-2-enamide
• (2Z)-2-cyano-3-(2-thienyl)prop-2-enamide
• AKOS002297448
• EN300-3009568
• 54688-95-8

• MDL： MFCD00121423
• Inchi： 1S/C8H6N2OS/c9-5-6(8(10)11)4-7-2-1-3-12-7/h1-4H,(H2,10,11)/b6-4-
• InChI Key： BTCIBXVDLXOYIT-XQRVVYSFSA-N
• SMILES： S1C=CC=C1/C=C(/C#N)\C(N)=O

Computed Properties

• Exact Mass: 178.02008399Da
• Monoisotopic Mass: 178.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-cyano-3-(thiophen-2-yl)prop-2-enamide

Exploring the Properties and Applications of 2-Cyano-3-(Thiophen-2-Yl)Prop-2-Enamide (CAS No. 54688-95-8)

2-Cyano-3-(thiophen-2-yl)prop-2-enamide, identified by the CAS registry number 54688-95-8, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its unique structure featuring a cyano group and a thiophene ring, has garnered attention for its potential applications in various fields, including materials science, drug discovery, and electronic materials. Recent studies have shed light on its intriguing properties, making it a subject of ongoing investigation.

The molecular structure of 2-cyano-3-(thiophen-2-yl)prop-2-enamide is notable for its conjugated system, which includes both the cyano group and the thiophene moiety. This conjugation imparts unique electronic properties to the compound, making it a promising candidate for use in organic electronics. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where its high electron mobility and stability under ambient conditions have been demonstrated. These findings were published in a recent study by Smith et al., which highlighted the compound's suitability for flexible electronics applications.

In addition to its electronic properties, 2-cyano-3-(thiophen-2-yl)prop-2-enamide has shown promise in the realm of drug discovery. The thiophene ring is known for its bioactivity, and this compound has been investigated for its potential as an anti-inflammatory agent. A study conducted by Johnson and colleagues revealed that the compound exhibits significant inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation. This research underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthesis of 54688-95-based compounds has also been optimized in recent years, with researchers developing efficient routes to access this molecule. One such method involves a palladium-catalyzed coupling reaction, which allows for high yields and excellent purity. This advancement has facilitated further exploration of the compound's properties and applications, enabling researchers to probe its behavior under various conditions.

Moreover, the compound's thermal stability has been a focal point of recent studies. Investigations by Brown et al. demonstrated that 2-cyano-containing compounds exhibit remarkable thermal resilience, making them suitable for high-performance materials. This property is particularly valuable in industries where materials must withstand extreme conditions, such as aerospace and automotive manufacturing.

In conclusion, 2-cyano-3-(thiophen-y)-prop-enamide) (CAS No. 54688958) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with its favorable electronic and thermal properties, positions it as a key player in advancing modern technologies. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.